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Compound Focus: Tetrasodium glutamate diacetate

CAS No.: 51981-21-6

Cat. No.: S545059

The following tables compare the binding performance and properties of GLDA against alternatives like
EDTA and HEDTA. Data is compiled from experimental and computational studies in environmental

remediation and oil/gas production [1] [2] [3].

Table 1: Experimental Removal Efficiency in Environmental Remediation Conditions: Batch process for
Municipal Solid Waste (MSW) compost remediation. Optimal conditions for GLDA: 150 mM concentration,
pH 2.9, 120 min retention time [1].

GLDA Removal EDTA Removal

Metal lon Notes | Conditions
(%) (%)

Cadmium 90.32% Data not provided = Comparative assessment under optimal

(Cd) conditions.

Copper (Cu) 81.96% Data not provided = Comparative assessment under optimal
conditions.

Lead (Pb) 91.62% Data not provided = Comparative assessment under optimal
conditions.

Zinc (Zn) 80.34% Data not provided = Comparative assessment under optimal
conditions.
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Table 2: Performance in Highly Acidic Conditions (Oil & Gas Industry) Conditions: Evaluation of
chelation power at 80°C over 6 hours. GLDA and HEDTA were tested at a 20% concentration [2].

More Effective

Metal lon pH Performance Summary
Chelator
Calcium 1.0 HEDTA HEDTA outperformed GLDA at pH 1.
(Ca**)
Calcium 3.0 GLDA GLDA proved more effective than HEDTA at pH
(Caz*) 3.
Iron (Fe?*) 1.0& GLDA GLDA outperformed HEDTA at both pH levels.
3.0

Table 3: Key Characteristics and Computational Insights Data from Density Functional Theory (DFT)

studies and scientific literature [2] [3].

Property

GLDA

EDTA

HEDTA

Biodegradability

Molecular Weight

Structural Preference

Computational
Adsorption Energy

Biodegradable (over 80% in
28 days) [1]

351.1 g/mol (Tetrasodium
salt) [1]

Prefers octahedral
complexes (except Copper)

[3]

Slightly higher than HEDTA
[2]

Poorly
biodegradable [1]

372.24 g/mol [1]

Information not
available

Information not
available

Information not
available

Information not
available

Information not

available

Slightly lower than
GLDA [2]

Key Advantage Effective & sustainable Strong chelating Better for Ca2* at very
alternative [1] ability [1] low pH (1.0) [2]
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Experimental Workflow for Performance Evaluation

The diagram below illustrates a generalized experimental workflow, synthesized from the methodologies

used in the cited studies to evaluate chelator performance. This workflow can be applied in both

environmental and industrial contexts [1] [2].
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Experimental Workflow,

Sample Preparation
(MSW Compost, Calcite Powder, or Metal Salt Solution)

Chelator Solution Prep
(Adjust Concentration and pH)

Mixing & Reaction
(Control Temperature & Retention Time)

Sample Analysis Computational Modeling
(ICP-OES for Ca?*, UV-vis for Fe?*) (DFT & Monte Carlo Simulations)

Quantifies Chelated Metal
Concentration

Predicts Adsorption Energy
& Electron Transfer

Compare Performance
Across Multiple Chelators

Click to download full resolution via product page

Detailed Experimental Protocols
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Here are the detailed methodologies from key studies that generated the data in the tables above.

1. Protocol for Environmental Remediation (MSW Compost) [1] This protocol describes the process for

obtaining the removal efficiencies listed in Table 1.

Sample Preparation: Municipal Solid Waste (MSW) compost was dried in an oven at 70°C for 24

hours to remove all moisture.

Chelator Solution: GLDA was prepared at a concentration of 150 mM. The pH of the solution was

adjusted to 2.9 using hydrochloric acid (HCI).

¢ Mixing and Reaction: The compost and GLDA solution were combined in a 1:5 ratio in acid-cleaned
polyethylene tubes. The mixture was reacted for a retention time of 120 minutes.

¢ Analysis & Quantification: The concentration of heavy metals (Cd, Cu, Pb, Zn) in the post-reaction

solution was quantified using Inductively Coupled Plasma — Optical Emission Spectroscopy (ICP-

OES). Removal efficiency was calculated based on the amount of metal leached from the compost.

2. Protocol for Highly Acidic Conditions (Oil & Gas Application) [2] This protocol describes the process

for obtaining the comparative data in Table 2.

Sample Preparation:
o For Ca?* tests: Calcite powder (from limestone), sieved to 90-125 pym particle size, was used.
o For Fe?* tests: A solution with 20,000 ppm of Fe2* ions was prepared using Fe(ll) chloride.
Chelator Solution: Both GLDA and HEDTA were prepared at a 20% concentration. The pH was
adjusted to 1.0 and 3.0 using HCI to simulate harsh acidic environments.
Mixing and Reaction:
o The solid calcite powder or Fe2* solution was combined with the chelators in a 1:5 ratio.
o The mixtures were heated at 80°C for 6 hours in a hot block (for Ca2*) or water bath (for Fe2*),
with hourly sampling.
Analysis & Quantification:
o Ca?* concentration was quantified using ICP-OES.
o Fe?* chelation was measured using ultraviolet-visible (UV-vis) absorption spectroscopy.

Key Conclusions for Researchers

e GLDA is an Effective and Sustainable Alternative: GLDA demonstrates high removal efficiency for
toxic heavy metals (80-92%) in environmental remediation contexts, making it a powerful and more
biodegradable alternative to traditional chelators like EDTA [1].

¢ Performance is Context-Dependent: GLDA's superiority is not universal. While it is particularly
effective for iron (Fe?*) across low pH levels and for calcium (Ca?*) at moderately low pH (3.0),
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HEDTA can be a better choice for calcium sequestration at extremely low pH (1.0), which is
critical in oil and gas well stimulation [2].

e Computational Models Support Experimental Data: Studies using Density Functional Theory
(DFT) indicate that GLDA has superior electron transfer capabilities and slightly higher adsorption
energy than HEDTA, which aligns with its strong experimental performance [2]. Furthermore,
computational predictions suggest a selectivity for copper cations among transition metals [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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